Cas no 926199-52-2 (1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride)

• Product Name: 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• CAS No: 926199-52-2
• MF: C₇H₉ClN₂O₄S
• MW: 252.675359487534
• MDL: MFCD09044540
• CID: 4659865
• PubChem ID: 16772227
• Update Time: 2025-05-20

1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• 1,3,4-trimethyl-2,6-dioxopyrimidine-5-sulfonyl chloride
• BMB19952
• DTXSID701145313
• 926199-52-2
• F1967-0634
• AB89791
• 1,2,3,4-Tetrahydro-1,3,6-trimethyl-2,4-dioxo-5-pyrimidinesulfonyl chloride
• 1,3,6-TRIMETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYL CHLORID+
• 1,3,6-TRIMETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-SULFONYLCHLORIDE
• AKOS000128619
• SCHEMBL3001534
• EN300-238266

• MDL： MFCD09044540
• Inchi： 1S/C7H9ClN2O4S/c1-4-5(15(8,13)14)6(11)10(3)7(12)9(4)2/h1-3H3
• InChI Key： GZEPSAUGHMMJCR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(S(Cl)(=O)=O)C(=O)N1C

Computed Properties

• Exact Mass: 251.9971556g/mol
• Monoisotopic Mass: 251.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.1Ų

Additional information on 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

1,3,6-TriMethyl-2,4-DiOxo-1,2,3,4-TetraHydroPyrimidine-5-Sulfonyl Chloride (CAS No. 926199-52-2)

The compound 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS No. 926199-52-2) is a highly specialized organic chemical with significant applications in the field of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a tetrahydropyrimidine ring system. The tetrahydropyrimidine core is a six-membered ring containing two oxygen atoms and three methyl substituents at positions 1, 3, and 6. The sulfonyl chloride group at position 5 introduces reactivity that makes this compound particularly valuable in various chemical transformations.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the construction of complex heterocyclic frameworks. For instance, the sulfonyl chloride group can undergo nucleophilic substitution reactions to form sulfonamides or sulfonate esters. These derivatives have shown promise in modulating enzyme activity and targeting specific biological pathways. The tetrahydropyrimidine framework has also been implicated in the development of novel anticancer agents due to its ability to inhibit key enzymes involved in cell proliferation.

The synthesis of 1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding tetrahydropyrimidine derivative. Recent advancements in catalytic methods have enabled more efficient and selective transformations. For example, the use of transition metal catalysts has facilitated the formation of the sulfonyl chloride group under mild conditions. These improvements have not only enhanced yield but also reduced the environmental footprint of the synthesis process.

In terms of applications beyond pharmaceuticals,1,3,6-trimethyl-2,4-dioxo-tetrahydropyrimidine sulfonyl chloride has found utility in materials science as well. Its ability to form stable covalent bonds makes it a candidate for use in polymer chemistry and nanotechnology. Researchers are exploring its potential as a building block for constructing functional polymers with tailored properties such as high thermal stability or mechanical strength.

From an environmental standpoint,the development of sustainable synthetic routes for this compound is a growing area of interest.Academic studies have focused on reducing waste generation during production while maintaining product quality.These efforts align with global initiatives to promote green chemistry principles within the chemical industry.

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